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Compound of Interest

1-(Hydroxymethyl)-5,5-
Compound Name:
dimethylhydantoin

Cat. No. B0g9587

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the current and potential uses of 1-
(Hydroxymethyl)-5,5-dimethylhydantoin (MDMH) in material science. The information is
compiled for researchers interested in exploring its properties as a resin former, crosslinking
agent, and component in functional materials.

Overview of 1-(Hydroxymethyl)-5,5-
dimethylhydantoin (MDMH)

1-(Hydroxymethyl)-5,5-dimethylhydantoin (MDMH) is a heterocyclic organic compound
known primarily for its role as a formaldehyde-releasing preservative in cosmetics, textiles, and
various industrial products like coatings, adhesives, and polymer emulsions.[1][2] Its ability to
slowly release formaldehyde in the presence of water makes it an effective antimicrobial agent.
[3] In material science, the key reactive feature of MDMH is the hydroxymethyl group, which
can participate in condensation and crosslinking reactions, particularly upon heating.

Chemical and Physical Properties:
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Property Value Reference
CAS Number 116-25-6 [3]
Molecular Formula CeH10N203 [3]
Molecular Weight 158.16 g/mol [3]
Appearance White crystalline powder
Melting Point 100 °C [3]

Freely soluble in water,

methanol, ethanol, acetone.
Solubility Slightly soluble in ethyl 3]

acetate. Practically insoluble in
ether, trichloroethylene, carbon

tetrachloride.

Applications in Material Science

While the predominant application of MDMH is as a preservative, its chemical structure lends

itself to several material science applications, primarily in the formation of resins and as a

crosslinking agent.

Water-Soluble Dimethylhydantoin-Formaldehyde Resins

When heated in a dry state, MDMH undergoes self-condensation to form a water-soluble

dimethylhydantoin-formaldehyde resin.[3] This resin is noted for its compatibility with other

polymers such as gelatin, polyvinyl acetate, and ethyl cellulose.[3] An early application of this

resin was as a mounting medium in microscopy, where its high water solubility, excellent

adhesion to glass, and hardness upon drying were advantageous.[4]

Properties of Dimethylhydantoin-Formaldehyde Resin (from historical data):
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Property Value Reference
Molecular Weight 240-300 g/mol [4]
Form Brittle lumps [4]
Color Water-white to pale amber [4]
Initial Softening Point 59-80 °C [4]
pH of Solution 6.5-7.5 [4]
Refractive Index (Dry Resin) 154 [4]
Adhesion Excellent adhesion to glass [4]

Crosslinking Agent in Polymeric Systems

As a formaldehyde-releaser, MDMH can function as an in-situ source of formaldehyde for
crosslinking various polymer systems. Formaldehyde is a well-known crosslinker for polymers
containing active hydrogen atoms, such as urea-formaldehyde, phenol-formaldehyde, and
melamine-formaldehyde resins. The hydroxymethyl group on MDMH can also react with
hydroxyl, amide, or other functional groups on polymer chains to form covalent bonds, leading
to a crosslinked network. This can improve the mechanical strength, thermal stability, and
chemical resistance of the material. While specific quantitative data on the mechanical
properties of MDMH-crosslinked materials is scarce in recent literature, the principle is
analogous to other formaldehyde-based crosslinking systems.

Potential in Functional Materials

The hydantoin ring is a stable heterocyclic structure that has been incorporated into polymers
to enhance their thermal properties. For instance, polymers based on poly(hydantoin-methyl-p-
styrene) have shown high thermal resistance, with degradation starting above 300 °C.[5] While
this involves a derivative of dimethylhydantoin, it suggests that the hydantoin moiety itself can
contribute to thermal stability.

Thermal Properties of Hydantoin-Containing Monomers and Polymers:
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Onset of Thermal
Compound .
Decomposition (To)

Temperature of
Maximum
Decomposition
Rate (Tmax)

Reference

5,5-dimethylhydantoin 118 °C

247 °C

[5]

5,5-dimethyl-3-(4-
vinylbenzyl)imidazolidi 321 °C

ne-2,4-dione

420 °C

[5]

Poly(5,5-dimethyl-3-
(4-

vinylbenzyl)imidazolidi

370 °C

ne-2,4-dione)

430 °C

[5]

Experimental Protocols

The following are generalized protocols based on available literature. Researchers should

optimize these procedures for their specific applications and materials.

Protocol 1: Synthesis of 1-(Hydroxymethyl)-5,5-

dimethylhydantoin

This protocol is based on the general synthesis described in the literature.[3]

Materials:

5,5-dimethylhydantoin

Formaldehyde (37% aqueous solution)

Water

Procedure:

Reaction vessel with stirring and temperature control
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e Combine 1 mole of 5,5-dimethylhydantoin with 1 to 1.2 moles of 37% formaldehyde solution
in a reaction vessel.

o Adjust the pH to be slightly alkaline (pH 8-9) using a suitable base (e.g., sodium carbonate).

e Heat the mixture to 40-60 °C with stirring.

e Maintain the temperature and stirring for 2-4 hours.

o Cool the reaction mixture to allow the product to crystallize.

« Filter the crystals and wash with cold water.

e Dry the product under vacuum.

Reactants

Formaldehyde
Workup

5,5-dimethylhydantoin Reactiol Cool & Crystallize '—>‘ Filter '—>‘ Dry )— dléé;ﬁ:?gmgm)%g;m

(pH 8-9, 40-60°C, 2-4h)

N

Click to download full resolution via product page
Synthesis of 1-(Hydroxymethyl)-5,5-dimethylhydantoin.

Protocol 2: Preparation of a Water-Soluble
Dimethylhydantoin-Formaldehyde Resin Solution

This protocol is adapted from the 1958 publication by H.F. Steedman for creating a resin
solution for microscopy mounting.[4] It serves as a basic guideline for forming the resin.

Materials:

e 1-(Hydroxymethyl)-5,5-dimethylhydantoin (MDMH)
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Heating apparatus (e.g., oven or hot plate)

Distilled water or 70% ethanol

Grinding apparatus (e.g., mortar and pestle)

Stirring apparatus
Procedure:

e Resin Formation: Gently heat solid MDMH in a dry state. The melting point is around 100 °C.
Continued heating will induce self-condensation to form the dimethylhydantoin-formaldehyde
resin. The endpoint can be determined by a change in viscosity and the formation of a brittle,
amber-colored solid upon cooling. Caution: This reaction releases formaldehyde.

o Grinding: Once cooled, grind the brittle resin into a fine powder.

 Dissolution: For an ~70% (w/v) solution, add 70 g of the ground resin to 30 mL of either
distilled water or 70% ethanol.

e Mixing: Stir or shake the mixture periodically over several days until the resin is fully
dissolved.

o Filtration: Filter the solution to remove any undissolved particles.
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Preparation of Dimethylhydantoin-Formaldehyde Resin Solution.

Protocol 3: General Procedure for Crosslinking a
Polymer Film (Hypothetical)

This is a hypothetical protocol for using MDMH as a crosslinking agent for a polymer containing

hydroxyl groups (e.g., polyvinyl alcohol).
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Materials:

Base polymer (e.g., polyvinyl alcohol)

Solvent for the base polymer (e.g., water)

1-(Hydroxymethyl)-5,5-dimethylhydantoin (MDMH)

Acid catalyst (optional, e.g., p-toluenesulfonic acid)

Casting surface (e.g., petri dish)

Oven

Procedure:

e Prepare a solution of the base polymer in the appropriate solvent (e.g., 10% w/v polyvinyl
alcohol in water).

e Dissolve MDMH in the polymer solution. The concentration of MDMH will depend on the
desired crosslinking density (e.g., 1-5% w/w relative to the base polymer).

« If desired, add a catalytic amount of an acid catalyst to promote the crosslinking reaction.
o Cast the solution onto a suitable surface to create a film of uniform thickness.
o Evaporate the solvent at a moderate temperature (e.g., 60 °C).

o Cure the film at an elevated temperature (e.g., 120-150 °C) for a specified time (e.g., 30-60
minutes) to induce crosslinking.

o Characterize the resulting film for changes in mechanical properties (tensile strength,
modulus), swelling behavior in solvents, and thermal stability (TGA, DSC).
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General Workflow for Polymer Crosslinking with MDMH.

Safety Considerations

1-(Hydroxymethyl)-5,5-dimethylhydantoin is a formaldehyde-releasing agent. Formaldehyde
is a known sensitizer and carcinogen. All experimental work should be conducted in a well-
ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses)
should be worn. Thermal decomposition or curing processes will release formaldehyde gas,
and appropriate precautions must be taken.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: 1-
(Hydroxymethyl)-5,5-dimethylhydantoin in Material Science]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b089587#1-hydroxymethyl-5-5-
dimethylhydantoin-in-material-science-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.researchgate.net/publication/257615478_Thermal_properties_of_novel_polymers_based_on_polyhydantoin-methyl-p-styrene_and_their_substrates
https://www.benchchem.com/product/b089587#1-hydroxymethyl-5-5-dimethylhydantoin-in-material-science-research
https://www.benchchem.com/product/b089587#1-hydroxymethyl-5-5-dimethylhydantoin-in-material-science-research
https://www.benchchem.com/product/b089587#1-hydroxymethyl-5-5-dimethylhydantoin-in-material-science-research
https://www.benchchem.com/product/b089587#1-hydroxymethyl-5-5-dimethylhydantoin-in-material-science-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b089587?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

